Cas no 57421-02-0 (Acetamide, N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]-2,2,2-trifluoro-)

• Product name: Acetamide, N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]-2,2,2-trifluoro-
• CAS No: 57421-02-0
• MF: C₉H₅F₆N₃O₃
• MW: 317.144722700119
• CID: 345413
• PubChem ID: 13020301

Acetamide, N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]-2,2,2-trifluoro-
• N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]-2,2,2-trifluoroacetamide
• SCHEMBL8736207
• DTXSID30515379
• 57421-02-0

• Inchi： InChI=1S/C9H5F6N3O3/c10-8(11,12)3-1-4(17-7(19)9(13,14)15)6(16)5(2-3)18(20)21/h1-2H,16H2,(H,17,19)
• InChI Key： ONINYABCWZKVSP-UHFFFAOYSA-N
• SMILES： NC1C([N+]([O-])=O)=CC(C(F)(F)F)=CC=1NC(=O)C(F)(F)F

Computed Properties

• Exact Mass: 317.02355
• Monoisotopic Mass: 317.02351000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 98.26